8-Methyloctacosane

• CAS No.: 77388-62-6
• Molecular Formula: C29H60
• Molecular Weight: 408.8 g/mol
• IUPAC Name: 8-methyloctacosane
• InChI: InChI=1S/C29H60/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-29(3)27-25-23-9-7-5-2/h29H,4-28H2,1-3H3
• InChI Key: FOJMVXUCIGWGSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCC(C)CCCCCCC

Description

8-Methyloctacosane is a hydrocarbon with the molecular formula C29H60 and a molecular weight of 408.7867 . It is a branched alkane, specifically a methyl-substituted octacosane, which is a type of long-chain hydrocarbon. This compound is often found in the cuticular waxes of insects and plants, where it plays a role in chemical communication and protection .

Chemical Reactions Analysis

8-Methyloctacosane, being a saturated hydrocarbon, is relatively inert. it can undergo certain types of reactions under specific conditions:

Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids using strong oxidizing agents like potassium permanganate or chromic acid.

Reduction: Reduction reactions are less common for saturated hydrocarbons, but catalytic hydrogenation can be used to remove any unsaturation if present.

Substitution: Halogenation can occur under the presence of UV light, where halogens like chlorine or bromine replace hydrogen atoms in the molecule.

Scientific Research Applications

8-Methyloctacosane has several applications in scientific research:

Chemistry: It is used as a standard in gas chromatography for the analysis of complex mixtures of hydrocarbons.

Biology: This compound is studied for its role in the cuticular waxes of insects, where it functions in waterproofing and chemical signaling.

Medicine: Research is ongoing to explore its potential antimicrobial properties.

Industry: It is used in the formulation of certain types of lubricants and waxes.

Mechanism of Action

The mechanism of action of 8-Methyloctacosane in biological systems involves its role in the cuticular waxes of insects and plants. It acts as a barrier to prevent water loss and as a chemical signal for communication. The molecular targets and pathways involved in these processes are related to its hydrophobic nature and ability to interact with other lipid molecules .

Comparison with Similar Compounds

8-Methyloctacosane can be compared with other long-chain hydrocarbons such as:

Octacosane: A straight-chain hydrocarbon with similar physical properties but lacks the methyl substitution.

2-Methyloctacosane: Another methyl-substituted octacosane with the methyl group at a different position, which can affect its chemical behavior and biological function.

Tetracontane: A longer-chain hydrocarbon with 40 carbon atoms, used in similar applications but with different physical properties due to its longer chain length.